N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H21F3N4O/c23-22(24,25)17-5-3-4-16(12-17)21(30)27-14-18-13-20(15-8-10-26-11-9-15)29(28-18)19-6-1-2-7-19/h3-5,8-13,19H,1-2,6-7,14H2,(H,27,30)
• InChI Key: LYTUFVHCORKGTF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)C3=CC(=CC=C3)C(F)(F)F)C4=CC=NC=C4
• Molecular Formula: C22H21F3N4O
• Molecular Weight: 414.4 g/mol
• CAS No.: 1421471-96-6

Description

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H21F3N4O and its molecular weight is 414.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel routes for synthesizing benzamide-based heterocycles, demonstrating significant potential in biomedical applications. For example, Hebishy et al. (2020) detailed a synthesis approach for benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable antiavian influenza virus activity. These compounds exhibited significant antiviral activities against the H5N1 strain, indicating their potential in antiviral research (Hebishy et al., 2020).

Antiviral Activity

The study by Hebishy et al. is a prime example of the antiviral potential of such compounds. Their research into benzamide-based 5-aminopyrazoles resulted in several compounds with significant activity against the bird flu influenza (H5N1), suggesting a promising avenue for developing new antiviral agents (Hebishy et al., 2020).

Antimicrobial and Antioxidant Activities

Further expanding on the biological applications, Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, assessing them for antimicrobial and antioxidant activities. Their in silico molecular docking screenings towards GlcN-6-P synthase, combined with antimicrobial and antioxidant evaluations, highlight the versatility of benzamide-based compounds in addressing multiple biological targets (Flefel et al., 2018).

Anticancer Potential

The synthesis and biological evaluation of pyrazolopyrimidines derivatives by Rahmouni et al. (2016) focused on anticancer and anti-5-lipoxygenase agents, indicating the broad spectrum of potential therapeutic applications of these compounds. The study's findings on cytotoxic activities against various cancer cell lines further underscore the potential of benzamide-based compounds in cancer research (Rahmouni et al., 2016).